2-[1-(2-phenoxyethanesulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]pyridine

• IUPAC Name: 1-(2-phenoxyethylsulfonyl)-5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrole
• InChI: InChI=1S/C19H23N3O3S/c23-26(24,13-12-25-17-6-2-1-3-7-17)22-11-9-16-14-21(15-18(16)22)19-8-4-5-10-20-19/h1-8,10,16,18H,9,11-15H2
• InChI Key: XFQRLQGYRXABMC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2C1CN(C2)C3=CC=CC=N3)S(=O)(=O)CCOC4=CC=CC=C4
• Molecular Formula: C19H23N3O3S
• Molecular Weight: 373.5 g/mol

Description

Pyrrole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is widely known as a biologically active scaffold which possesses a diverse nature of activities. Pyridine is an example of a six-membered aromatic heterocycle and has an electronic structure similar to benzene.

Synthesis Analysis

The Paal–Knorr reaction is one of the methods used to synthesize pyrrole. This reaction involves the condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride.

Molecular Structure Analysis

Pyrrole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. In the bonding picture of pyridine the five carbons and single nitrogen are all sp2 hybridized.

Chemical Reactions Analysis

Pyrrole containing analogs are considered as a potential source of biologically active compounds that contains a significant set of advantageous properties and can be found in many natural products.

Physical And Chemical Properties Analysis

Pyrrole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Anticancer Properties

Pyridine-containing compounds have gained attention for their potential as anticancer agents. In particular, the presence of a nitrogen atom in the pyridine ring, along with methyl substitutions at positions 4 or 5, contributes to cytotoxicity against tumor cells. .

Mechanism of Action

The mechanism of action of pyrrole and pyrrolidine analogs is diverse, as these compounds are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer (leukemia, lymphoma and myelofibrosis etc.), antibacterial, antifungal, antiprotozoal, antimalarial and many more.

Future Directions

The future directions in the research of pyrrole and pyrrolidine analogs could involve exploring this skeleton to its maximum potential against several diseases or disorders.